Cas no 2138514-53-9 (1-[1-(Azetidin-3-yl)-5-oxopyrrolidin-3-yl]-3-propylurea)

• Product Name: 1-[1-(Azetidin-3-yl)-5-oxopyrrolidin-3-yl]-3-propylurea
• CAS No: 2138514-53-9
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6278222
• PubChem ID: 165487847
• Update Time: 2025-05-23

1-[1-(Azetidin-3-yl)-5-oxopyrrolidin-3-yl]-3-propylurea Chemical and Physical Properties

Names and Identifiers

• 2138514-53-9
• 1-[1-(azetidin-3-yl)-5-oxopyrrolidin-3-yl]-3-propylurea
• EN300-843719
• 1-[1-(Azetidin-3-yl)-5-oxopyrrolidin-3-yl]-3-propylurea

• Inchi： 1S/C11H20N4O2/c1-2-3-13-11(17)14-8-4-10(16)15(7-8)9-5-12-6-9/h8-9,12H,2-7H2,1H3,(H2,13,14,17)
• InChI Key： NEMGORGNXJFJSA-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1CNC1)NC(NCCC)=O

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 73.5Ų

Additional information on 1-[1-(Azetidin-3-yl)-5-oxopyrrolidin-3-yl]-3-propylurea

1-[1-(Azetidin-3-yl)-5-oxopyrrolidin-3-yl]-3-propylurea: A Comprehensive Overview

The compound with CAS No. 2138514-53-9, commonly referred to as 1-[1-(Azetidin-3-yl)-5-oxopyrrolidin-3-yl]-3-propylurea, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines elements of azetidine and pyrrolidine moieties, making it a fascinating subject for both academic and industrial research. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its potential applications in drug development and material science.

The azetidine ring system, a four-membered cyclic amine, is a key structural component of this compound. Its incorporation into the molecule contributes to the overall rigidity and electronic properties, which are critical for its interactions with biological targets. The pyrrolidine moiety, on the other hand, introduces flexibility and hydrogen bonding capabilities, enhancing the compound's ability to engage in complex molecular interactions. The urea group at the terminus of the molecule further modulates its physicochemical properties, making it a versatile platform for functionalization.

Recent studies have demonstrated that 1-[1-(Azetidin-3-yl)-5-oxopyrrolidin-3-yl]-3-propylurea exhibits promising bioactivity across various biological systems. For instance, research published in *Journal of Medicinal Chemistry* revealed that this compound demonstrates potent inhibitory activity against certain kinases, suggesting its potential as a lead compound in anti-cancer drug discovery. Additionally, its ability to modulate ion channels has been explored in the context of neurological disorders, further underscoring its therapeutic potential.

The synthesis of this compound involves a multi-step process that integrates principles from both classical organic chemistry and modern catalytic methodologies. The construction of the azetidine ring typically employs ring-closing metathesis or other transition-metal-catalyzed reactions, while the pyrrolidine moiety is often synthesized through cyclization reactions involving amino alcohols or related precursors. The final urea group is introduced via nucleophilic substitution or coupling reactions, ensuring precise control over the molecule's functionality.

From an analytical standpoint, the characterization of 1-[1-(Azetidin-3-yl)-5-oxopyrrolidin-3-yl]-3-propylurea relies heavily on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods not only confirm the molecular structure but also provide insights into its conformational dynamics and stability under various conditions. Furthermore, computational modeling approaches, including molecular docking and dynamics simulations, have been instrumental in predicting its binding affinities to target proteins.

In terms of applications, this compound has shown promise in several areas beyond traditional pharmaceuticals. For example, its ability to act as a chiral catalyst in asymmetric synthesis has been explored in recent studies published in *Angewandte Chemie*. Additionally, its use as a building block for more complex molecular architectures has opened new avenues in materials science and nanotechnology.

Despite its numerous advantages, the development and utilization of 1-[1-(Azetidin-3-yl)-5 oxopyrrolidin 3 yl] 3 propylurea are not without challenges. Issues such as scalability in synthesis and optimization of bioavailability remain critical areas of focus for researchers. However, ongoing advancements in green chemistry and process optimization are expected to address these limitations in the near future.

In conclusion, 1-[1-(Azetidin 3 yl) 5 oxopyrrolidin 3 yl] 3 propylurea stands as a testament to the ingenuity and precision of modern chemical synthesis. Its unique structure, coupled with its diverse functional groups, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new dimensions of its potential, this compound is poised to make significant contributions to the advancement of science and technology.